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Compound of Interest

Compound Name: Nelonicline

Cat. No.: B1678021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Nelonicline (ABT-

126) for oral gavage in a research setting. The information is compiled to ensure safe and

effective formulation for preclinical studies.

Physicochemical Properties of Nelonicline (ABT-
126)
Nelonicline is a selective α7 nicotinic acetylcholine receptor (nAChR) agonist.[1][2] A thorough

understanding of its physical and chemical characteristics is essential for proper handling and

formulation.
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Property Value Source

Synonyms ABT-126 [3]

Molecular Formula C17H19N3OS [4]

Molecular Weight 313.42 g/mol [4]

Appearance White to off-white solid

Purity >98%

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month

Solubility of Nelonicline (ABT-126)
Nelonicline is sparingly soluble in aqueous solutions and requires a specific vehicle for oral

administration. The following table summarizes its solubility in common laboratory solvents.

Solvent Solubility Method Source

DMSO
12.5 mg/mL (39.88

mM)

Ultrasonic and

warming to 60°C

Recommended Vehicles for Oral Gavage
Several vehicle formulations can be used to prepare Nelonicline for oral gavage, each yielding

a clear solution with a solubility of at least 1.25 mg/mL. The choice of vehicle may depend on

the specific experimental design and animal model.
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Vehicle Composition
Final Concentration of
Components

Source

Vehicle 1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

Vehicle 2
10% DMSO, 90% (20% SBE-

β-CD in Saline)

Vehicle 3 10% DMSO, 90% Corn Oil

Experimental Protocol: Preparation of Nelonicline
(ABT-126) for Oral Gavage
This protocol details the step-by-step procedure for preparing a dosing solution of Nelonicline
using Vehicle 1.

Materials:

Nelonicline (ABT-126) powder

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile conical tubes (15 mL or 50 mL)

Pipettes and sterile tips

Vortex mixer

Water bath or heating block (optional, for warming to 60°C)

Ultrasonic bath (optional)
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Procedure:

Calculate the required amount of Nelonicline: Based on the desired final concentration and

total volume of the dosing solution. For example, to prepare 10 mL of a 1 mg/mL solution,

you will need 10 mg of Nelonicline.

Prepare the DMSO stock solution:

Weigh the calculated amount of Nelonicline powder and place it in a sterile conical tube.

Add the required volume of DMSO to achieve a concentration of 10 mg/mL (or a suitable

concentration based on the final desired concentration). For a 1 mg/mL final solution, you

will add 1 mL of DMSO to 10 mg of Nelonicline.

To aid dissolution, vortex the solution and, if necessary, warm it to 60°C and sonicate until

the powder is completely dissolved.

Prepare the vehicle mixture: In a separate sterile conical tube, prepare the vehicle by adding

the components in the following order, mixing well after each addition:

Add 4 mL of PEG300.

Add 0.5 mL of Tween-80 and vortex to mix.

Add 4.5 mL of sterile saline and vortex until a homogenous solution is formed.

Combine the drug and vehicle:

Slowly add the 1 mL of the Nelonicline-DMSO stock solution to the 9 mL of the prepared

vehicle mixture.

Vortex the final solution thoroughly to ensure homogeneity. The final solution should be

clear.

Storage and Handling:

Use the prepared solution on the same day.
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If short-term storage is necessary, store at 4°C and protect from light. Before use, allow

the solution to return to room temperature and vortex to ensure it is homogenous.

For longer-term storage of stock solutions, aliquot and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Nelonicline (ABT-126) Signaling Pathway
Nelonicline acts as a selective agonist for the α7 nicotinic acetylcholine receptor (α7-nAChR).

Activation of this receptor is known to modulate downstream signaling pathways, including the

PI3K/Akt/mTOR pathway, which is crucial for neuronal survival and synaptic plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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